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Cat. No.: B1608350 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Di-tert-butyl dicarbonate, commonly referred to as Boc anhydride, is a critical reagent in

modern organic synthesis, primarily utilized for the introduction of the tert-butoxycarbonyl (Boc)

protecting group onto amine functionalities.[1][2] Its widespread application, particularly in

peptide synthesis and pharmaceutical development, stems from the Boc group's unique

stability under various conditions and its facile removal under mild acidic conditions.[1][2] This

technical guide provides an in-depth analysis of the chemical properties and stability of di-tert-

butyl dicarbonate, supplemented with detailed experimental protocols and visual diagrams to

aid researchers in its safe and effective use.

Core Chemical and Physical Properties
Di-tert-butyl dicarbonate is a colorless solid or liquid with a low melting point, close to ambient

temperature.[1][3] It is readily soluble in most organic solvents but insoluble in water.[3][4] A

summary of its key physicochemical properties is presented in Table 1.
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Property Value References

Molecular Formula C₁₀H₁₈O₅ [1][3]

Molar Mass 218.25 g/mol [1][3]

Appearance Colorless solid or oil [1][4]

Melting Point 22 to 24 °C (72 to 75 °F) [1][4]

Boiling Point
56 to 57 °C (133 to 135 °F) at

0.5 mmHg
[1][4]

Density 0.95 g/cm³ [1][4]

Flash Point 37 °C (99 °F) [3]

Solubility in water Insoluble [4]

Solubility in organic solvents

Soluble in most organic

solvents, including THF, DCM,

and acetonitrile.

[3][5]

Stability and Reactivity Profile
While di-tert-butyl dicarbonate is stable under normal temperatures and pressures, it exhibits

sensitivity to moisture, heat, and both acidic and alkaline conditions.[2][6][7]

Thermal Decomposition: At elevated temperatures, di-tert-butyl dicarbonate decomposes to

isobutene, tert-butanol, and carbon dioxide.[5] This decomposition can lead to a buildup of

pressure in sealed containers, which is why it is typically sold and stored in plastic bottles

rather than glass.[4][8]

Moisture Sensitivity: In the presence of moisture, di-tert-butyl dicarbonate slowly hydrolyzes to

form tert-butanol and carbon dioxide, which can also cause pressure buildup in sealed

containers.[4][8] It is therefore crucial to handle and store the reagent under dry conditions.[2]

[7]

pH Sensitivity: The reagent is unstable in both acidic and alkaline conditions.[2][7] Strong acids

or bases will accelerate its decomposition.[6] The Boc protecting group itself is stable to most
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bases and nucleophiles but is readily cleaved by moderately strong acids like trifluoroacetic

acid (TFA) or hydrogen chloride (HCl) in an organic solvent.[4][9]

Incompatibilities: Di-tert-butyl dicarbonate is incompatible with strong oxidizing agents, acids,

and bases.[6]

The decomposition pathway of di-tert-butyl dicarbonate in the presence of moisture is

illustrated in the following diagram:

Decomposition of Di-tert-butyl Dicarbonate
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Caption: Decomposition pathway of di-tert-butyl dicarbonate with moisture.

Experimental Protocols
The primary application of di-tert-butyl dicarbonate is the protection of amines. The following

are generalized experimental protocols for the Boc protection of a primary amine and the

subsequent deprotection.

Boc Protection of a Primary Amine
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This procedure outlines the standard method for attaching a Boc protecting group to a primary

amine.

Materials:

Primary amine

Di-tert-butyl dicarbonate ((Boc)₂O)

Solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile (ACN))

Base (e.g., Triethylamine (TEA), Sodium bicarbonate (NaHCO₃), 4-Dimethylaminopyridine

(DMAP))

Saturated aqueous ammonium chloride (NH₄Cl) solution

Organic solvent for extraction (e.g., Ethyl acetate)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Standard laboratory glassware

Magnetic stirrer

Procedure:

In a round-bottom flask, dissolve the primary amine (1.0 equivalent) in the chosen solvent.

Add the base. For anhydrous conditions, use triethylamine (1.1-1.5 equivalents). For

aqueous conditions, a saturated solution of sodium bicarbonate can be used. For less

reactive amines, a catalytic amount of DMAP (0.1 equivalents) can be added.[3]

To the stirred solution, add di-tert-butyl dicarbonate (1.1-1.2 equivalents) portion-wise or as a

solution in the reaction solvent.

Stir the reaction mixture at room temperature and monitor its progress using Thin Layer

Chromatography (TLC).
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Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.[1]

Transfer the mixture to a separatory funnel and extract with an organic solvent like ethyl

acetate.[1]

Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter,

and concentrate under reduced pressure.

Purify the crude product by column chromatography if necessary.
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Boc Protection Experimental Workflow
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Caption: Workflow for the Boc protection of a primary amine.
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Boc Deprotection of a Protected Amine
This procedure describes the removal of the Boc protecting group using acidic conditions.

Materials:

Boc-protected amine

Dichloromethane (DCM)

Trifluoroacetic acid (TFA) or Hydrogen chloride (HCl) in a solvent (e.g., methanol or dioxane)

Scavenger (optional, e.g., anisole, triethylsilane)

Ice bath

Standard laboratory glassware

Magnetic stirrer

Procedure:

Dissolve the Boc-protected substrate (1.0 equivalent) in DCM to a concentration of

approximately 0.1 M.

If the substrate is sensitive to alkylation by the liberated tert-butyl cation, add a scavenger

such as anisole or triethylsilane (3-5 equivalents).[1]

Cool the solution to 0 °C in an ice bath.

Slowly add trifluoroacetic acid (10-50% v/v in DCM) or a solution of HCl.[1] Caution: This

reaction is exothermic and evolves CO₂ gas; ensure adequate ventilation.

Stir the reaction at 0 °C to room temperature and monitor its progress by TLC.

Once the reaction is complete, carefully concentrate the mixture under reduced pressure to

remove the excess acid and solvent.
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The resulting amine salt can often be used directly in the next step or can be neutralized by

washing with a mild base.

Acid-Catalyzed Boc Deprotection
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Caption: Signaling pathway of acid-catalyzed Boc deprotection.

Conclusion
Di-tert-butyl dicarbonate is a versatile and indispensable reagent in organic synthesis. A

thorough understanding of its chemical properties, stability, and handling requirements is

paramount for its safe and effective use in the laboratory. By following the guidelines and

protocols outlined in this technical guide, researchers can confidently employ this reagent to

achieve their synthetic goals in drug discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. guidechem.com [guidechem.com]

3. benchchem.com [benchchem.com]

4. Di-tert-butyl dicarbonate - Wikipedia [en.wikipedia.org]

5. Di-tert-butyl dicarbonate | 24424-99-5 [chemicalbook.com]

6. Di-tert-butyl dicarbonate(24424-99-5)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

7. echemi.com [echemi.com]

8. Di-Tert-Butyl Dicarbonate [bzchemicals.com]

9. Di-tert-butyl_dicarbonate [chemeurope.com]

To cite this document: BenchChem. [Di-tert-butyl Dicarbonate: A Technical Guide to its
Chemical Properties and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1608350#di-tert-butyl-dicarbonate-chemical-
properties-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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